Cas no 2138015-24-2 (rac-tert-butyl 1-(1R,2S)-2-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate, cis)

• Product Name: rac-tert-butyl 1-(1R,2S)-2-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate, cis
• CAS No: 2138015-24-2
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• MDL: MFCD32638663
• CID: 5609767
• PubChem ID: 145913830
• Update Time: 2025-10-29

rac-tert-butyl 1-(1R,2S)-2-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl 1-[(1R,2S)-2-aminocyclohexyl]-1H-1,2,3-triazole-4- carboxylate
• rac-tert-butyl 1-(1R,2S)-2-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate, cis

• MDL： MFCD32638663
• Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)10-8-17(16-15-10)11-7-5-4-6-9(11)14/h8-9,11H,4-7,14H2,1-3H3/t9-,11+/m0/s1
• InChI Key： KCTVAOHCDQOBEJ-GXSJLCMTSA-N
• SMILES： N[C@H]1CCCC[C@H]1N1N=NC(=C1)C(=O)OC(C)(C)C

Additional information on rac-tert-butyl 1-(1R,2S)-2-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate, cis

Research Brief on rac-tert-butyl 1-(1R,2S)-2-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate, cis (CAS: 2138015-24-2)

The compound rac-tert-butyl 1-(1R,2S)-2-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate, cis (CAS: 2138015-24-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile building block in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, structural characterization, and biological relevance.

Recent studies have highlighted the efficient synthesis of rac-tert-butyl 1-(1R,2S)-2-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate, cis via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely utilized click chemistry reaction. The stereochemistry of the compound, particularly the cis configuration, has been confirmed through NMR spectroscopy and X-ray crystallography, demonstrating its high purity and stability under physiological conditions. These properties make it an attractive candidate for further derivatization in medicinal chemistry applications.

In terms of biological activity, preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. Researchers have explored its potential as a scaffold for designing novel protease inhibitors, leveraging its rigid cyclohexyl backbone and the reactive triazole moiety. Molecular docking simulations indicate favorable binding interactions with target proteins, though further optimization is required to enhance selectivity and potency.

Moreover, rac-tert-butyl 1-(1R,2S)-2-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate, cis has shown promise in prodrug development. Its tert-butyl ester group can be hydrolyzed under physiological conditions to release the active carboxylic acid derivative, which may improve bioavailability and pharmacokinetic profiles. Recent pharmacokinetic studies in rodent models have demonstrated acceptable plasma stability and tissue distribution, supporting its potential as a prodrug candidate.

Despite these advancements, challenges remain in scaling up the synthesis and optimizing the compound's pharmacological properties. Current research efforts are focused on developing more efficient synthetic routes and exploring its applications in targeted drug delivery systems. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, rac-tert-butyl 1-(1R,2S)-2-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate, cis represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities warrant further investigation to unlock its full therapeutic potential. Future research should prioritize mechanistic studies, in vivo efficacy evaluations, and the development of structurally related analogs to expand its utility in medicinal chemistry.